Cas no 1595713-32-8 (1-(1-Aminocyclopropyl)-3-methylbutan-1-one)

• Product Name: 1-(1-Aminocyclopropyl)-3-methylbutan-1-one
• CAS No: 1595713-32-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5701527
• Update Time: 2025-06-09

1-(1-Aminocyclopropyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(1-aminocyclopropyl)-3-methyl-
• 1-(1-Aminocyclopropyl)-3-methylbutan-1-one

• Inchi： 1S/C8H15NO/c1-6(2)5-7(10)8(9)3-4-8/h6H,3-5,9H2,1-2H3
• InChI Key： FXTFERRQHRBZNW-UHFFFAOYSA-N
• SMILES： C(C1(N)CC1)(=O)CC(C)C

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 202.3±23.0 °C(Predicted)
• pka: 6.41±0.20(Predicted)

Additional information on 1-(1-Aminocyclopropyl)-3-methylbutan-1-one

Comprehensive Overview of 1-(1-Aminocyclopropyl)-3-methylbutan-1-one (CAS No. 1595713-32-8): Properties, Applications, and Industry Insights

1-(1-Aminocyclopropyl)-3-methylbutan-1-one (CAS No. 1595713-32-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique cyclopropylamine and ketone functional groups. This molecule’s structural versatility makes it a valuable intermediate for synthesizing bioactive compounds, particularly in drug discovery targeting central nervous system (CNS) disorders and metabolic pathways. Its low molecular weight and high reactivity align with modern fragment-based drug design (FBDD) strategies, a hot topic in AI-driven drug development.

The compound’s synthetic routes often involve Grignard reactions or reductive amination, with yields optimized for industrial-scale production. Recent studies highlight its role in creating protease inhibitors and kinase modulators, addressing trending searches like "small molecule therapeutics 2024" and "green chemistry in API synthesis". Researchers also explore its potential in crop protection agents, leveraging its stability under environmental stressors—a key concern in sustainable agriculture discussions.

Analytical characterization of 1595713-32-8 typically employs LC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for pharmaceutical applications. Industry forums frequently query "scalability of cyclopropyl-containing compounds", reflecting this compound’s industrial relevance. Notably, its logP value (~1.5) suggests favorable blood-brain barrier permeability, making it a candidate for neurodegenerative disease research—a trending topic in biotech investment circles.

Regulatory compliance for 1-(1-Aminocyclopropyl)-3-methylbutan-1-one adheres to REACH and ICH Q7 guidelines, with SDS data emphasizing proper storage under nitrogen atmosphere to prevent degradation. The compound’s patent landscape shows growing interest, particularly in heterocyclic chemistry innovations—a focus area in AI-assisted molecular design platforms. As demand for tailor-made intermediates rises, this compound exemplifies the shift toward modular synthesis in precision chemistry.

Emerging applications include its use in fluorescence probes for cellular imaging, aligning with the bioimaging tools market expansion. Discussions on "cyclopropyl group effects on drug half-life" frequently cite this molecule’s pharmacokinetic profile. With global pharmaceutical intermediates market projected to exceed $40 billion by 2026, 1595713-32-8 represents a strategic asset for high-value chemical manufacturing.